Cas no 2228395-51-3 (2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylbutanedioic acid)

• Product Name: 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylbutanedioic acid
• CAS No: 2228395-51-3
• MF: C₇H₁₀N₄O₄
• MW: 214.17870092392
• CID: 6496249
• PubChem ID: 165610914
• Update Time: 2025-05-20

2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylbutanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylbutanedioic acid
• 2228395-51-3
• 2-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]butanedioic acid
• EN300-1733055

• Inchi： 1S/C7H10N4O4/c12-6(13)3-5(7(14)15)1-2-11-4-8-9-10-11/h4-5H,1-3H2,(H,12,13)(H,14,15)
• InChI Key： IKNLQPKCSZXXRB-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)CCN1C=NN=N1)=O

Computed Properties

• Exact Mass: 214.07020481g/mol
• Monoisotopic Mass: 214.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 118Ų

Additional information on 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylbutanedioic acid

Comprehensive Overview of 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylbutanedioic acid (CAS No. 2228395-51-3)

2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylbutanedioic acid (CAS No. 2228395-51-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound integrates a tetrazole ring, a heterocyclic moiety known for its bioisosteric properties, with a butanedioic acid (succinic acid) backbone. This combination makes it a promising candidate for drug development, particularly in areas such as enzyme inhibition and receptor modulation.

The tetrazole group in 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylbutanedioic acid is a critical functional element, often used as a substitute for carboxylic acids in medicinal chemistry. Researchers are increasingly exploring its potential in designing bioactive molecules, especially for targeting metabolic pathways. The compound's CAS No. 2228395-51-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

One of the most exciting applications of 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylbutanedioic acid lies in its role as a building block for small-molecule drugs. The pharmaceutical industry is actively investigating its utility in synthesizing novel therapeutics for conditions such as inflammation, diabetes, and cardiovascular diseases. Its structural versatility allows for modifications that can enhance drug bioavailability and target specificity, addressing key challenges in modern drug design.

In addition to its pharmaceutical potential, 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylbutanedioic acid is also being studied for its chelating properties. The compound's ability to bind metal ions makes it valuable in catalysis and material science. Researchers are exploring its use in developing green chemistry solutions, aligning with the global push for sustainable and environmentally friendly industrial processes.

The synthesis of 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylbutanedioic acid involves multi-step organic reactions, often starting from readily available precursors like succinic anhydride and 1H-tetrazole. Optimizing these synthetic routes is a hot topic in organic chemistry forums, as it impacts the compound's scalability and cost-effectiveness. Recent advancements in flow chemistry and microwave-assisted synthesis have further streamlined its production, making it more accessible for research and commercial applications.

From a market perspective, the demand for 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylbutanedioic acid is expected to grow, driven by its expanding applications in drug discovery and material engineering. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, pharmaceutical companies, and research laboratories. Its CAS No. 2228395-51-3 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

For researchers and industry professionals, understanding the physicochemical properties of 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylbutanedioic acid is crucial. The compound exhibits moderate solubility in polar solvents like water and ethanol, which is advantageous for formulation development. Its stability under various pH conditions and temperatures is also a subject of ongoing studies, particularly for its use in long-acting drug formulations.

In conclusion, 2-2-(1H-1,2,3,4-tetrazol-1-yl)ethylbutanedioic acid (CAS No. 2228395-51-3) represents a versatile and highly functional compound with broad applications in pharmaceuticals, materials science, and catalysis. Its unique structural attributes and growing market demand underscore its importance in contemporary chemical research. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.